methyl 2-(2-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)thio)propanamido)benzoate

• IUPAC Name: methyl 2-[2-[1-(4-ethoxyphenyl)tetrazol-5-yl]sulfanylpropanoylamino]benzoate
• InChI: InChI=1S/C20H21N5O4S/c1-4-29-15-11-9-14(10-12-15)25-20(22-23-24-25)30-13(2)18(26)21-17-8-6-5-7-16(17)19(27)28-3/h5-13H,4H2,1-3H3,(H,21,26)
• InChI Key: AFQOQTTVTGURKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)SC(C)C(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C20H21N5O4S
• Molecular Weight: 427.5 g/mol

Description

Methyl 2-(2-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)thio)propanamido)benzoate, commonly known as METP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Photophysical Properties

Research into compounds with similar structures to "methyl 2-(2-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)thio)propanamido)benzoate" reveals unique photophysical properties. For instance, derivatives of methyl benzoate have been synthesized and studied for their luminescence, demonstrating significant enhancements in quantum yield and excited-state proton transfer, depending on the substituent groups and solvent environment (Kim et al., 2021).

Antiangiogenic Activity

Synthetic dihydrobenzofuran lignans, obtained through biomimetic oxidative dimerization and subsequent reactions, have shown pronounced antiangiogenic activity. This indicates the potential for developing new therapeutic agents targeting angiogenesis-related diseases (Apers et al., 2002).

Crystallography and Molecular Structures

The crystal structure of compounds structurally related to "this compound" has been elucidated, providing insights into the molecular conformation, hydrogen bonding, and potential for forming supramolecular assemblies. Such studies are crucial for understanding the properties and potential applications of these compounds (Li et al., 2015).

Synthesis of Novel Compounds

Novel synthetic routes have been developed for thiazoles and their fused derivatives with antimicrobial activities. This research demonstrates the versatility of compounds structurally related to "this compound" in synthesizing biologically active molecules (Wardkhan et al., 2008).

Liquid Crystalline Properties

The synthesis and characterization of novel tetrazole liquid crystals, including studies on their mesogenic behavior, highlight the potential of these compounds for applications in materials science. The structural modifications can significantly impact the liquid crystalline properties, offering a range of textures and phases useful in display technologies and other applications (Tariq et al., 2013).